Cas no 476640-22-9 (Lushanrubescensin H)

• Product Name: Lushanrubescensin H
• CAS No: 476640-22-9
• MF: C₂₂H₃₀O₆
• MW: 390.470007419586
• CID: 2087064
• PubChem ID: 10340349
• Update Time: 2025-04-21

Lushanrubescensin H Chemical and Physical Properties

Names and Identifiers

• Lushanrubescensin H
• 476640-22-9
• HY-N10643
• CHEMBL3822667
• [(1S,1'S,3'R,5S,6S,9R)-3'-(hydroxymethyl)-4',4'-dimethyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,2'-cyclohexane]-1'-yl] acetate
• FS-7624
• CS-0621374
• (+)-Lushanrubescensin H
• DA-55076
• ((1S,1'S,3'R,5S,6S,9R)-3'-(hydroxymethyl)-4',4'-dimethyl-10-methylidene-2,11-dioxospiro(3-oxatricyclo(7.2.1.01,6)dodecane-5,2'-cyclohexane)-1'-yl) acetate

• Inchi： 1S/C22H30O6/c1-12-14-5-6-15-21(9-14,18(12)25)19(26)27-11-22(15)16(10-23)20(3,4)8-7-17(22)28-13(2)24/h14-17,23H,1,5-11H2,2-4H3/t14-,15-,16-,17+,21+,22+/m1/s1
• InChI Key： RAWOPLHURKGKQI-PTMKQUBYSA-N
• SMILES： O1C([C@]23C(C(=C)[C@H](CC[C@H]2[C@]2(C1)[C@H](CCC(C)(C)[C@H]2CO)OC(C)=O)C3)=O)=O

Computed Properties

• Exact Mass: 390.20423867g/mol
• Monoisotopic Mass: 390.20423867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Color/Form: Cryst.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones